Cas no 325850-97-3 (4-{2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaen-3-yl}-N-(oxolan-2-yl)methylbutanamide)

$4-{2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaen-3-yl}-N-(oxolan-2-yl)methylbutanamide structure$

325850-97-3 structure

Product Name:4-{2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaen-3-yl}-N-(oxolan-2-yl)methylbutanamide

CAS No:325850-97-3

MF:C₂₁H₂₂N₂O₄

MW:366.410385608673

CID:6599831

PubChem ID:2859509

Update Time:2024-01-03

4-{2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaen-3-yl}-N-(oxolan-2-yl)methylbutanamide Chemical and Physical Properties

Names and Identifiers

- 4-{2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaen-3-yl}-N-(oxolan-2-yl)methylbutanamide
- 1H-Benz[de]isoquinoline-2(3H)-butanamide, 1,3-dioxo-N-[(tetrahydro-2-furanyl)methyl]-
- AKOS016323645
- CCG-2855
- AKOS000522189
- SR-01000417219-1
- CBMicro_027482
- 4-(1,3-DIOXO-1H-BENZO[DE]ISOQUINOLIN-2(3H)-YL)-N-(TETRAHYDRO-2-FURANYLMETHYL)BUTANAMIDE
- 325850-97-3
- 4-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(oxolan-2-ylmethyl)butanamide
- BIM-0027320.P001
- SR-01000417219
- F0223-0036
- 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-((tetrahydrofuran-2-yl)methyl)butanamide
- Z27765636
- 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(tetrahydrofuran-2-ylmethyl)butanamide
- Inchi： 1S/C21H22N2O4/c24-18(22-13-15-7-4-12-27-15)10-3-11-23-20(25)16-8-1-5-14-6-2-9-17(19(14)16)21(23)26/h1-2,5-6,8-9,15H,3-4,7,10-13H2,(H,22,24)
- InChI Key： IERCOWBWJQSXNM-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C3C(C=CC=C3C(=O)N1CCCC(NCC1CCCO1)=O)=CC=C2

Computed Properties

Exact Mass: 366.15795719g/mol
Monoisotopic Mass: 366.15795719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 563
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 75.7Å²

Experimental Properties

Density: 1.283±0.06 g/cm3(Predicted)
Boiling Point: 637.0±30.0 °C(Predicted)
pka: 15.56±0.46(Predicted)

4-{2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaen-3-yl}-N-(oxolan-2-yl)methylbutanamide Pricemore >>

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